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Compound of Interest

Compound Name: 1,6-Dinitropyrene

Cat. No.: B1200346 Get Quote

Essential Safety and Handling Guide for 1,6-
Dinitropyrene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of 1,6-
Dinitropyrene (CAS No. 42397-64-8). Adherence to these guidelines is essential to ensure

personal safety and regulatory compliance. 1,6-Dinitropyrene is recognized as a potential

carcinogen and requires stringent handling protocols.[1][2][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
1,6-Dinitropyrene is a potent mutagen and is reasonably anticipated to be a human

carcinogen.[3] When heated to decomposition, it emits toxic fumes of nitrogen oxides.[1][3]

Therefore, the use of appropriate personal protective equipment is mandatory to prevent

exposure through inhalation, skin, or eye contact.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety Goggles

Tight-sealing and compliant

with OSHA 29 CFR 1910.133

or European Standard EN166.

[5]

Face Shield

To be worn in addition to safety

goggles, especially when there

is a risk of splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5] Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

[5][6]

Body Protection Laboratory Coat
Flame-resistant and fully

buttoned.[5]

Chemical Apron
Recommended when handling

significant quantities.[5][7]

Respiratory Protection Chemical Fume Hood

All handling of 1,6-

Dinitropyrene should be

performed within a certified

chemical fume hood.[1][5]

Respirator

In the event of a spill or if a

fume hood is unavailable, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[5]

Step-by-Step Operational Plan
This protocol details the safe handling of 1,6-Dinitropyrene from receipt to disposal.

2.1. Receiving and Storage
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Upon receipt, visually inspect the container for any signs of damage or leaks.

Store 1,6-Dinitropyrene in a tightly closed container in a cool, dry, and well-ventilated area.

[1][8] The recommended storage temperature is -20°C.[1]

Isolate from any source of heat or ignition.[9]

2.2. Handling and Experimental Procedures

ALWAYS handle 1,6-Dinitropyrene inside a certified chemical fume hood to minimize

inhalation exposure.[1][5]

Avoid the formation of dust and aerosols.[1]

Ensure an eyewash station and safety shower are readily accessible.[5]

Wash hands thoroughly before breaks and immediately after handling the material.[1]

2.3. Accidental Release Measures

In case of a spill, evacuate personnel from the immediate area.[1]

Wear the appropriate PPE, including respiratory protection, before attempting to clean up.

For a solid spill, carefully pick up the material without creating dust and place it in a suitable,

closed container for disposal.[1]

Prevent the spilled material from entering drains or waterways.[1][5]

2.4. First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[8] Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[8]

Disposal Plan
All waste containing 1,6-Dinitropyrene must be treated as hazardous waste.

Waste Segregation: Collect all solid waste, including contaminated gloves, wipes, and

weighing paper, in a dedicated and clearly labeled hazardous waste container.[5]

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material.[1] The recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Regulations: Observe all federal, state, and local environmental regulations for hazardous

waste disposal.[1]

Experimental Workflow
The following diagram illustrates the key procedural steps for the safe handling of 1,6-
Dinitropyrene in a laboratory setting.
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Preparation
- Verify fume hood certification

- Don appropriate PPE

Material Handling
- Weigh/transfer inside fume hood

- Avoid dust generation

Experimentation
- Conduct experiment in fume hood

- Maintain clear labeling

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Disposal
- Segregate hazardous waste

- Store in sealed, labeled containers

Final Steps
- Remove PPE correctly
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 1,6-Dinitropyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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